Cas no 313275-81-9 (3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 313275-81-9
• MF: C₁₅H₁₁N₃O₃S
• MW: 313.331141710281
• CID: 6420476
• PubChem ID: 3496312
• Update Time: 2025-06-13

3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
• SR-01000426668
• SR-01000426668-1
• Oprea1_381821
• CCG-310218
• F0015-0764
• 313275-81-9
• 3-methyl-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide
• AKOS001596774
• Benzamide, 3-methyl-N-(6-nitro-2-benzothiazolyl)-

• Inchi： 1S/C15H11N3O3S/c1-9-3-2-4-10(7-9)14(19)17-15-16-12-6-5-11(18(20)21)8-13(12)22-15/h2-8H,1H3,(H,16,17,19)
• InChI Key： SZWJEMYDHYPFJM-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C([N+]([O-])=O)C=C2S1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 313.05211239g/mol
• Monoisotopic Mass: 313.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.469±0.06 g/cm3(Predicted)
• pka: 8.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide

Professional Introduction to Compound with CAS No 313275-81-9 and Product Name 3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide

The compound with the CAS number 313275-81-9 and the product name 3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The benzamide core, combined with a nitro-substituted benzothiazole moiety, suggests potential applications in modulating various biological pathways, particularly those involving inflammation and oxidative stress.

In recent years, there has been a growing interest in heterocyclic compounds that exhibit potent pharmacological effects. The structural motif of 3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide places it within a class of molecules that have shown promise in preclinical studies as inhibitors of key enzymes involved in inflammatory responses. Specifically, the nitro group on the benzothiazole ring can enhance the compound's reactivity, making it a valuable tool for studying enzyme mechanisms and developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to interact with targets that are implicated in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The benzamide moiety is known to be a versatile pharmacophore that can modulate the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. By incorporating a nitro-substituted benzothiazole into the benzamide scaffold, researchers have created a molecule that may offer enhanced binding affinity and selectivity compared to existing inhibitors.

Recent studies have demonstrated that derivatives of benzothiazole, particularly those with nitro substitutions, can exhibit significant anti-inflammatory properties. For instance, 6-nitro-1,3-benzothiazole has been shown to inhibit the production of nitric oxide (NO) and prostaglandins in macrophage cell lines. The addition of a methyl group at the 3-position of the benzamide ring further modifies the electronic properties of the molecule, potentially enhancing its bioavailability and metabolic stability. This structural modification is crucial for ensuring that the compound can reach its target sites effectively within an organism.

The pharmacokinetic profile of 3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide is also an area of active investigation. Preliminary data suggest that this compound has a reasonable solubility in both aqueous and organic solvents, which is favorable for formulating it into various dosage forms. Additionally, its metabolic stability appears to be favorable for oral administration, which would make it more practical for therapeutic use. These characteristics are essential for developing a drug candidate that can be easily administered to patients and maintain its efficacy over time.

From a synthetic chemistry perspective, 3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide represents an excellent example of how functional group interconversion can lead to novel bioactive molecules. The synthesis involves multi-step reactions that require careful optimization to ensure high yields and purity. Key steps include the nitration of benzothiazole derivatives followed by condensation with appropriate amides. Advances in catalytic methods have allowed for more efficient and environmentally friendly synthetic routes, which is increasingly important in pharmaceutical research.

The biological evaluation of this compound has revealed several intriguing findings. In vitro assays have shown that it can inhibit the activity of lipoxygenase enzymes at concentrations comparable to some known anti-inflammatory drugs. This suggests that it may be effective in reducing lipid peroxidation and suppressing inflammatory responses. Furthermore, preliminary animal studies have indicated that it can attenuate acute inflammatory models without significant side effects. These results are encouraging but require further validation in larger-scale studies before clinical trials can be considered.

One particularly exciting aspect of this research is the potential for structure-based drug design using computational methods. By leveraging high-resolution crystal structures of target enzymes complexed with known inhibitors, researchers can model how 3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide might interact with these proteins. This approach allows for rational modifications to optimize binding affinity and selectivity. Such computational strategies are becoming increasingly integral to modern drug discovery pipelines as they can significantly reduce the time and cost associated with developing new therapeutic agents.

The development of novel anti-inflammatory agents remains a critical priority in medicine due to the limitations associated with existing therapies. Nonsteroidal anti-inflammatory drugs (NSAIDs), for example, are widely used but often come with significant gastrointestinal side effects. Compounds like 3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide offer an alternative approach by targeting different molecular pathways while maintaining efficacy. This could lead to safer treatments for patients suffering from chronic inflammatory conditions.

In conclusion,3-methyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide represents a promising lead compound in pharmaceutical research due to its unique structure and biological activity. Its potential applications in treating inflammatory diseases make it an attractive candidate for further development. As research continues to uncover new insights into its mechanism of action and pharmacokinetic properties,this compound could one day contribute significantly to improving patient outcomes worldwide.